Diisopropyl trisulfide

• IUPAC Name: 2-(propan-2-yltrisulfanyl)propane
• InChI: InChI=1S/C6H14S3/c1-5(2)7-9-8-6(3)4/h5-6H,1-4H3
• InChI Key: WUZSBMCRYUJOEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SSSC(C)C
• Molecular Formula: C6H14S3
• DSSTOX Substance ID: DTXSID50208155
• Molecular Weight: 182.4 g/mol
• Physical Description: Clear colourless to slightly yellowish liquid; sulfurous garlic-like aroma
• Solubility: Insoluble in water; 1% soluble in heptane; soluble in triacetin, soluble (in ethanol)
• Density: 1.134-1.140
• CAS RN: 5943-34-0

Description

Diisopropyl trisulfide (DIPTS) is a member of the family of organosulfur compounds known as thiols. It is an organosulfur compound that contains three sulfur atoms, two of which are bound to two isopropyl groups, and the third sulfur atom is bound to the oxygen atom of a sulfoxide group. DIPTS is a colorless liquid at room temperature with a pungent odor. It is used in a variety of applications, including as a laboratory reagent, in the synthesis of organic compounds, and as a biocompatible material.

Mechanism of Action

Target of Action

Diisopropyl trisulfide is a chemical intermediate Disulfides, a related group of compounds, are known to interact with various proteins, biopolymers, and biomolecules .

Mode of Action

It is known that disulfides, including this compound, exhibit a common mode of action that involves oxidative stress response mediated by reactive oxygen species and free radical intermediates generated after disulfide bond cleavage and subsequent redox cycling of the resulting mercaptan .

Biochemical Pathways

Disulfides and trisulfides are known to play crucial roles in various biological functions related to cell signaling, protein conformation and folding processes, redox homeostasis, and biopolymer secondary structure development .

Pharmacokinetics

Its molecular weight is 18238 , which may influence its absorption and distribution in the body.

Result of Action

Related compounds such as disulfides are known to initiate stimulus-responses and/or self-healing in biomedical and non-biomedical applications .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, temperature and solvent conditions can influence the synthesis of trisulfides and disulfides . Additionally, disulfide oil, a substance composed of different disulfides and trisulfides, has been shown to possess high aquatic toxicity, moderate environmental persistence, and varying levels of acute and repeated dose toxicity .

Advantages and Limitations for Lab Experiments

The advantages of using Diisopropyl trisulfide in laboratory experiments include its low cost, its availability, and its relatively low toxicity. It is also relatively easy to handle and store, and it can be used in a variety of applications. The main limitation of this compound is its reactivity, which can make it difficult to use in some experiments.

Future Directions

For research into Diisopropyl trisulfide include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of organic compounds and the development of new materials. Additionally, further research into its mechanism of action and its interactions with proteins and other biomolecules could lead to new insights into its biological effects. Finally, further research into its role in the environment and in the reactivity of sulfur-containing compounds could lead to new applications for this compound.

Scientific Research Applications

Diisopropyl trisulfide has been studied extensively in scientific research. It has been used as a model compound to study the reactivity of thiols, and as a probe to study the properties of proteins and other biomolecules. It has also been used to study the reactivity of sulfur-containing compounds in the environment, and as a tool in the synthesis of organic compounds.

Biochemical Analysis

Biochemical Properties

Diisopropyl trisulfide plays a significant role in biochemical reactions, particularly those involving sulfur-containing compounds. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with thiol-containing enzymes, where this compound can form disulfide bonds. This interaction can lead to the modification of enzyme activity, either by inhibition or activation, depending on the specific enzyme involved. For example, this compound can inhibit the activity of certain proteases by forming disulfide bonds with the thiol groups in the active site of the enzyme .

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound has been found to induce oxidative stress in cells by generating reactive oxygen species. This oxidative stress can lead to the activation of signaling pathways such as the mitogen-activated protein kinase pathway, which can result in changes in gene expression and cellular responses . Additionally, this compound can affect cellular metabolism by altering the activity of enzymes involved in metabolic pathways, leading to changes in the levels of metabolites .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form disulfide bonds with thiol-containing biomolecules. This interaction can lead to the modification of protein structure and function. For example, this compound can inhibit the activity of enzymes by forming disulfide bonds with the thiol groups in the active site, thereby preventing substrate binding and catalysis . Additionally, this compound can induce changes in gene expression by activating signaling pathways that regulate transcription factors .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially in the presence of light and oxygen. This degradation can lead to a decrease in its effectiveness in biochemical assays. Long-term exposure to this compound can also result in changes in cellular function, such as alterations in gene expression and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound in animal models can vary depending on the dosage. At low doses, this compound may have minimal effects on cellular function and metabolism. At higher doses, it can induce toxic effects, such as oxidative stress and cell death. In animal studies, this compound has been shown to cause adverse effects at high doses, including liver and kidney damage . These toxic effects are likely due to the generation of reactive oxygen species and the disruption of cellular redox balance.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to sulfur metabolism. It can interact with enzymes such as glutathione peroxidase and thioredoxin reductase, which are involved in maintaining cellular redox balance. This compound can also affect the levels of metabolites such as glutathione and cysteine, which play crucial roles in cellular antioxidant defense .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can be taken up by cells via passive diffusion or facilitated transport mechanisms. Once inside the cell, this compound can bind to proteins and other biomolecules, affecting its localization and accumulation. For example, this compound can bind to albumin in the bloodstream, which can influence its distribution to various tissues .

Subcellular Localization

This compound is localized to specific subcellular compartments, where it can exert its effects on cellular function. It can be found in the cytoplasm, mitochondria, and endoplasmic reticulum. The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. For instance, this compound can be targeted to the mitochondria through interactions with mitochondrial transport proteins, where it can affect mitochondrial function and induce oxidative stress .

Q & A

Q1: What natural sources contain Diisopropyl trisulfide and what is its potential use?

A1: this compound is found in certain cyanobacteria species, specifically within the genus Microcystis. [] Interestingly, this compound contributes to the characteristic "sulphurous malodour" associated with these cyanobacteria. [] While more research is needed to fully understand its biological activity, preliminary studies suggest that this compound, along with other organosulfur compounds, might contribute to the antiproliferative effects observed in extracts of Allium species like onions. [] This finding suggests potential applications in developing novel anticancer agents.

Q2: How does the presence of this compound help in classifying different species of cyanobacteria?

A2: Research indicates that the presence of this compound, along with other isopropyl sulfides, serves as a distinctive chemical marker for a specific chemotype within the Microcystis genus. [] This chemical characteristic can differentiate them from other cyanobacteria species and even within the Microcystis genus itself, aiding in their taxonomic classification.

Q3: Can this compound be used to control pests like the pine wood nematode?

A3: While the provided research papers do not directly investigate this compound's effect on the pine wood nematode, they highlight the nematicidal potential of other organosulfur compounds, particularly those found in Allium species like onions and garlic. [, ] These studies suggest that further research into this compound's potential as a natural nematicide could be valuable, especially for combating pests like the pine wood nematode that cause significant ecological and economic damage.

Q4: What analytical techniques are used to identify and quantify this compound?

A4: Gas chromatography coupled with mass spectrometry (GC-MS) is a key technique used for identifying and quantifying volatile compounds like this compound in complex mixtures. [, ] This method separates different compounds based on their volatility and then identifies them based on their unique mass-to-charge ratios.